Cas no 845504-81-6 (2-Bromo-1-(pyrimidin-4-yl)ethanone)

• Product Name: 2-Bromo-1-(pyrimidin-4-yl)ethanone
• CAS No: 845504-81-6
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• MDL: MFCD11506292
• CID: 1029658
• PubChem ID: 11572739
• Update Time: 2025-11-06

2-Bromo-1-(pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(pyrimidin-4-yl)ethanone
• 2-bromo-1-pyrimidin-4-ylethanone
• 2-Bromo-1-pyrimidin-4-yl-ethanone
• 2-Bromo-1-(4-pyrimidinyl)ethanone
• I02-2982
• 2-Bromo-1-(4-pyrimidinyl)ethanone (ACI)
• 2-Bromo-1-(pyrimidin-4-yl)ethan-1-one
• VIB50481
• 845504-81-6
• SCHEMBL4190449
• AKOS015891584
• MFCD11506292
• DTXSID50468797
• FD10496
• SB38972
• VIB26757
• DB-076069
• CS-0456162

• MDL： MFCD11506292
• Inchi： 1S/C6H5BrN2O/c7-3-6(10)5-1-2-8-4-9-5/h1-2,4H,3H2
• InChI Key： KBVSDEQMMMFWIH-UHFFFAOYSA-N
• SMILES： O=C(CBr)C1C=CN=CN=1

Computed Properties

• Exact Mass: 199.95900
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 1.05420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(pyrimidin-4-yl)ethanone

Professional Introduction to 2-Bromo-1-(pyrimidin-4-yl)ethanone (CAS No. 845504-81-6)

2-Bromo-1-(pyrimidin-4-yl)ethanone, identified by the Chemical Abstracts Service registry number 845504-81-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a brominated aromatic ring connected to a pyrimidine moiety, making it a versatile intermediate in synthetic chemistry and drug development. The structural uniqueness of this compound positions it as a valuable building block for exploring novel therapeutic agents.

The molecular framework of 2-Bromo-1-(pyrimidin-4-yl)ethanone consists of a central carbonyl group flanked by a bromine substituent and a pyrimidine ring at the 1-position. This configuration allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2-Bromo-1-(pyrimidin-4-yl)ethanone has garnered attention in the development of small-molecule inhibitors targeting various biological pathways. Its pyrimidine core is a common pharmacophore in medicinal chemistry, frequently incorporated into molecules designed to interact with enzymes or receptors involved in diseases such as cancer, inflammation, and infectious disorders. The presence of both bromine and carbonyl functionalities makes it an attractive scaffold for generating libraries of compounds for high-throughput screening.

One of the most compelling aspects of 2-Bromo-1-(pyrimidin-4-yl)ethanone is its utility in synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling, and dysregulation of their activity is linked to numerous diseases. Researchers have leveraged this compound to develop novel inhibitors that disrupt aberrant signaling pathways. For instance, derivatives of 2-Bromo-1-(pyrimidin-4-yl)ethanone have been explored as potential treatments for tyrosine kinases, which are overactive in certain cancers. Preliminary studies suggest that modifications to the pyrimidine ring can enhance binding affinity and selectivity, paving the way for more effective therapeutic interventions.

The compound has also found relevance in the field of antiviral research. The pyrimidine scaffold is structurally analogous to nucleobases found in viral genomes, suggesting that derivatives of 2-Bromo-1-(pyrimidin-4-yl)ethanone could interfere with viral replication. Recent advances in medicinal chemistry have demonstrated the potential of such compounds in inhibiting enzymes like reverse transcriptase or polymerase, which are essential for viral replication cycles. By targeting these enzymes, researchers aim to develop new antiviral drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, 2-Bromo-1-(pyrimidin-4-yl)ethanone serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for the introduction of additional functional groups at multiple positions, enabling the creation of diverse chemical entities. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates. The compound’s compatibility with various synthetic methodologies makes it a preferred choice for medicinal chemists seeking efficient routes to novel scaffolds.

The pharmacological potential of 2-Bromo-1-(pyrimidin-4-yl)ethanone has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed its binding interactions with target proteins, providing insights into its mechanism of action. These studies have guided the optimization process toward developing more potent and selective analogs. Additionally, in vitro assays have been employed to assess the biological activity of derivatives, confirming their therapeutic relevance.

In conclusion, 2-Bromo-1-(pyrimidin-4-yl)ethanone (CAS No. 845504-81-6) represents a promising compound in pharmaceutical research due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative therapeutic agents.